Cas no 50872-82-7 (3-chloro-6-methyl-5-nitro-1-oxidopyridazin-1-ium)

• Product Name: 3-chloro-6-methyl-5-nitro-1-oxidopyridazin-1-ium
• CAS No: 50872-82-7
• MF: C₅H₄ClN₃O₃
• MW: 189.556559562683
• CID: 934418
• PubChem ID: 21827488
• Update Time: 2025-04-19

3-chloro-6-methyl-5-nitro-1-oxidopyridazin-1-ium Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6-methyl-5-nitro-1-oxidopyridazin-1-ium
• 3-Chlor-5-nitro-6-methylpyridazin-1-oxid
• 6-chloro-4-nitro-3-methyl-pyridazine 2-oxide
• NSC193008
• 3-Chloro-6-methyl-5-nitro-1-oxo-1lambda~5~-pyridazine
• NSC-193008
• DTXSID80618541
• 50872-82-7

• Inchi： 1S/C5H4ClN3O3/c1-3-4(9(11)12)2-5(6)7-8(3)10/h2H,1H3
• InChI Key： ABQLUPJYJHPXHV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C)[N+](=N1)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 190.00205
• Monoisotopic Mass: 188.9941187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• PSA: 75.58
• LogP: 1.90330